Cas no 294619-52-6 (6-amino-2,2-difluoro-2H-1,3-benzodioxole-5-carbaldehyde)

• Product Name: 6-amino-2,2-difluoro-2H-1,3-benzodioxole-5-carbaldehyde
• CAS No: 294619-52-6
• MF: C₈H₅F₂NO₃
• MW: 201.127009153366
• CID: 5175389
• PubChem ID: 67171120
• Update Time: 2026-03-04

6-amino-2,2-difluoro-2H-1,3-benzodioxole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carboxaldehyde, 6-amino-2,2-difluoro-
• 6-amino-2,2-difluoro-2H-1,3-benzodioxole-5-carbaldehyde

• Inchi： 1S/C8H5F2NO3/c9-8(10)13-6-1-4(3-12)5(11)2-7(6)14-8/h1-3H,11H2
• InChI Key： NHIGHALJCADISO-UHFFFAOYSA-N
• SMILES： O1C2=CC(N)=C(C=O)C=C2OC1(F)F

Computed Properties

• Exact Mass: 341.92006g/mol
• Monoisotopic Mass: 341.92006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 6-amino-2,2-difluoro-2H-1,3-benzodioxole-5-carbaldehyde

Comprehensive Overview of 6-amino-2,2-difluoro-2H-1,3-benzodioxole-5-carbaldehyde (CAS No. 294619-52-6)

6-amino-2,2-difluoro-2H-1,3-benzodioxole-5-carbaldehyde (CAS No. 294619-52-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the benzodioxole family, characterized by its unique difluoro substitution and aldehyde functional group. Its molecular structure, combining an amino group with a carbaldehyde moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for fluorinated organic compounds like 6-amino-2,2-difluoro-2H-1,3-benzodioxole-5-carbaldehyde has surged due to their enhanced stability and bioavailability. Fluorination is a key strategy in modern medicinal chemistry, as it often improves metabolic resistance and binding affinity. This compound’s difluoro group is a critical feature, aligning with the growing trend of fluorine-containing pharmaceuticals. Searches for "fluorinated benzodioxole derivatives" and "CAS 294619-52-6 applications" have spiked, reflecting its relevance in cutting-edge research.

The synthesis of 6-amino-2,2-difluoro-2H-1,3-benzodioxole-5-carbaldehyde typically involves multi-step reactions, including halogenation, amination, and oxidation. Its benzodioxole core is derived from catechol derivatives, while the difluoro and aldehyde groups are introduced via selective functionalization. Researchers often explore its reactivity in Schiff base formation or reductive amination, which are pivotal for creating novel heterocycles. These synthetic routes are frequently discussed in forums and publications, with queries like "how to synthesize 6-amino-2,2-difluoro benzodioxole" trending among chemists.

Beyond pharmaceuticals, 6-amino-2,2-difluoro-2H-1,3-benzodioxole-5-carbaldehyde shows promise in material science. Its aromatic and electron-withdrawing properties make it suitable for designing organic semiconductors and photoactive materials. The compound’s ability to form stable metal complexes is also under investigation for catalytic applications. This dual utility in life sciences and advanced materials has fueled searches for "benzodioxole aldehydes in material science" and "CAS 294619-52-6 properties."

Quality control and analytical methods for 6-amino-2,2-difluoro-2H-1,3-benzodioxole-5-carbaldehyde are critical for ensuring reproducibility. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. The compound’s UV absorption characteristics also facilitate its detection in complex matrices. Laboratories often seek "analytical standards for CAS 294619-52-6" or "spectral data of difluoro benzodioxole aldehydes," highlighting the need for reliable reference materials.

Environmental and safety profiles of 6-amino-2,2-difluoro-2H-1,3-benzodioxole-5-carbaldehyde are carefully evaluated to comply with regulatory standards. While not classified as hazardous, proper handling protocols are recommended due to its reactive aldehyde group. The compound’s biodegradability and ecotoxicity data are areas of ongoing research, addressing queries like "environmental impact of fluorinated benzodioxoles." Sustainable synthesis methods, such as green chemistry approaches, are increasingly explored to minimize waste.

In conclusion, 6-amino-2,2-difluoro-2H-1,3-benzodioxole-5-carbaldehyde (CAS No. 294619-52-6) is a multifaceted compound with broad applications in drug development and material engineering. Its unique fluorine and aldehyde functionalities position it as a valuable building block for innovation. As interest in tailored organic intermediates grows, this compound is poised to remain a focal point in scientific discourse and industrial applications.